Cas no 1807109-66-5 (4-Bromo-3-bromomethyl-5-cyanobenzoic acid)

• Product Name: 4-Bromo-3-bromomethyl-5-cyanobenzoic acid
• CAS No: 1807109-66-5
• MF: C₉H₅Br₂NO₂
• MW: 318.949500799179
• CID: 4946550
• Update Time: 2025-08-02

4-Bromo-3-bromomethyl-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-bromomethyl-5-cyanobenzoic acid

• Inchi： 1S/C9H5Br2NO2/c10-3-6-1-5(9(13)14)2-7(4-12)8(6)11/h1-2H,3H2,(H,13,14)
• InChI Key： KEVBCWDRPKVBKX-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=O)O)C=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-3-bromomethyl-5-cyanobenzoic acid

Comprehensive Overview of 4-Bromo-3-bromomethyl-5-cyanobenzoic acid (CAS No. 1807109-66-5)

4-Bromo-3-bromomethyl-5-cyanobenzoic acid (CAS No. 1807109-66-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its brominated and cyano functional groups, serves as a critical building block in the development of advanced materials and bioactive molecules. Its unique structural features make it a valuable candidate for researchers exploring drug discovery, material science, and agrochemical innovation.

The growing interest in 4-Bromo-3-bromomethyl-5-cyanobenzoic acid is closely tied to its versatility in cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of green chemistry and sustainable synthesis, researchers are increasingly focusing on optimizing the use of such intermediates to minimize environmental impact. The compound's bromine atoms provide excellent leaving groups, facilitating efficient palladium-catalyzed reactions, which are widely used in the synthesis of complex molecules.

In the context of pharmaceutical applications, 4-Bromo-3-bromomethyl-5-cyanobenzoic acid is often explored for its potential in designing small-molecule inhibitors and protease-targeting drugs. Recent trends in AI-driven drug discovery have further highlighted the importance of such intermediates, as they serve as key inputs for virtual screening and molecular docking studies. The compound's cyano group enhances its binding affinity, making it a preferred choice for researchers working on kinase inhibitors and anticancer agents.

Another area where 4-Bromo-3-bromomethyl-5-cyanobenzoic acid shines is in the development of advanced materials. Its incorporation into polymeric frameworks and coordination complexes has opened new avenues for creating materials with tailored properties, such as enhanced thermal stability or luminescence. This aligns with the current demand for smart materials and nanotechnology, where precise molecular design is paramount.

From a commercial perspective, the demand for 4-Bromo-3-bromomethyl-5-cyanobenzoic acid is driven by its role in high-value chemical synthesis. Suppliers and manufacturers are increasingly focusing on scalable and cost-effective production methods to meet the needs of research institutions and industrial laboratories. Questions like "Where to buy 4-Bromo-3-bromomethyl-5-cyanobenzoic acid?" or "What are the latest synthetic routes for brominated benzoic acid derivatives?" are frequently searched, reflecting the compound's relevance in the chemical community.

Safety and handling of 4-Bromo-3-bromomethyl-5-cyanobenzoic acid are also critical considerations. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are essential to maintain its stability. Researchers often inquire about the compound's spectroscopic data (e.g., NMR, IR) and solubility profiles, which are vital for experimental planning.

In summary, 4-Bromo-3-bromomethyl-5-cyanobenzoic acid (CAS No. 1807109-66-5) stands out as a multifaceted intermediate with broad applications in drug development, material science, and catalytic chemistry. Its unique combination of functional groups and reactivity makes it a cornerstone in modern synthetic strategies, addressing both academic and industrial challenges. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.